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Compound of Interest

Compound Name: Picaridin-d3

Cat. No.: B15562514

Get Quote

Introduction

Picaridin-d3 is the deuterated isotopologue of Picaridin, a widely used insect repellent. Its

primary application in research and development is as an internal standard for the accurate

quantification of Picaridin in various biological and environmental matrices using mass

spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS). The stable isotope label ensures

that Picaridin-d3 has nearly identical chemical and physical properties to Picaridin, but is

distinguishable by its higher mass. This allows it to co-elute with the analyte of interest and be

used to correct for variations in sample preparation, injection volume, and instrument response,

leading to highly accurate and precise quantification.

Physicochemical Properties of Picaridin-d3
The key quantitative data for Picaridin-d3 are summarized in the table below.
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Property Value References

CAS Number 2928067-33-6 [1][2]

Molecular Formula C₁₂H₂₀D₃NO₃ [1][3][4][5]

Molecular Weight 232.33 g/mol [3][5]

Synonyms

Icaridin-d3, KBR 3023-d3,

Bayrepel-d3, 2-(2-

Hydroxyethyl)-1-

piperidinecarboxylic Acid 1-

Methyl-d3-propyl Ester

[1][3][4][5]

Appearance Colorless Liquid/Oil [1][4][5]

Purity ≥99% deuterated forms (d₁-d₃) [1][4]

Solubility
Slightly soluble in Chloroform

and Methanol
[1][4]

Storage 2-8°C Refrigerator or -20°C [4][5]

Experimental Protocols
Detailed methodologies for key experiments involving Picaridin and its deuterated analogue are

provided below. These protocols are based on established methods and should be adapted as

necessary for specific experimental conditions.

Quantification of Picaridin in Human Urine by LC-MS/MS
This protocol describes a method for the quantitative analysis of Picaridin in human urine

samples using Picaridin-d3 as an internal standard.

a. Materials and Reagents

Picaridin analytical standard

Picaridin-d3 (internal standard)

LC-MS grade methanol, acetonitrile, and water
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Formic acid (99% purity)

β-glucuronidase/arylsulfatase from Helix pomatia

Potassium phosphate buffer (0.2 M, pH 6.8)

Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

b. Sample Preparation

To 250 µL of urine sample, add 20 µL of Picaridin-d3 internal standard solution

(concentration to be optimized based on expected Picaridin levels).

For the analysis of conjugated metabolites, add 15 µL of β-glucuronidase/arylsulfatase and

potassium phosphate buffer.

Incubate the samples at 37°C for 17 hours for deconjugation.

Acidify the sample by adding 500 µL of 2% formic acid.

Condition the SPE cartridge with methanol followed by water.

Load the sample onto the SPE cartridge.

Wash the cartridge with water to remove interferences.

Elute the analyte and internal standard with methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS

analysis.

c. LC-MS/MS Conditions

LC System: Agilent 1200 series or equivalent

Column: InertSustain AQ-C18 (150 mm × 2.1 mm, 3 µm) or equivalent
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Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: 40% B to 90% B over 6 min, hold at 90% B for 3 min, return to 40% B and re-

equilibrate.

Flow Rate: 0.2 mL/min

Injection Volume: 8 µL

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., AB Sciex API 3000)

Ionization Mode: Positive Electrospray Ionization (ESI+)

Monitoring Mode: Multiple Reaction Monitoring (MRM)

Note: Specific MRM transitions for Picaridin and Picaridin-d3 need to be optimized.

Functional Assay of Insect Odorant Receptors in
Xenopus Oocytes
This protocol outlines a method to assess the inhibitory effect of Picaridin on insect odorant

receptors expressed in Xenopus laevis oocytes using two-electrode voltage-clamp

electrophysiology.

a. Materials and Reagents

Xenopus laevis oocytes

cRNA for the insect odorant receptor (e.g., AaOR2) and its co-receptor (e.g., AaOR7)

Picaridin

Odorant agonist (e.g., indole for AaOR2)

ND96 solution (96 mM NaCl, 2 mM KCl, 1 mM MgCl₂, 1.8 mM CaCl₂, 5 mM HEPES, pH 7.6)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15562514/docs?utm_src=pdf-body#picaridin-d3-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collagenase

Microinjection and two-electrode voltage-clamp setup

b. Experimental Procedure

Oocyte Preparation: Surgically remove oocyte lobes from an anesthetized female Xenopus

laevis. Treat with collagenase to defolliculate and isolate individual oocytes.

cRNA Injection: Inject oocytes with a mixture of cRNA for the odorant receptor and its co-

receptor (e.g., 50 ng of each). Incubate the injected oocytes in ND96 solution at 18°C for 3-5

days to allow for receptor expression.

Electrophysiological Recording:

Place an oocyte in a recording chamber continuously perfused with ND96 solution.

Impale the oocyte with two glass microelectrodes filled with 3 M KCl (one for voltage

recording, one for current injection).

Clamp the oocyte membrane potential at -70 mV.

Apply the specific odorant agonist to elicit a baseline current response.

To test for inhibition, co-apply the odorant agonist with varying concentrations of Picaridin.

Record the current responses and calculate the percentage of inhibition for each Picaridin

concentration.

Construct a dose-response curve and determine the IC₅₀ value for Picaridin.

Visualizations
Workflow for Picaridin Quantification
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Caption: Workflow for the quantification of Picaridin using Picaridin-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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